Cas no 1393575-72-8 (1H-1,2,4-Triazole, 3-(2-furanyl)-5-(trifluoromethyl)-)

• Product Name: 1H-1,2,4-Triazole, 3-(2-furanyl)-5-(trifluoromethyl)-
• CAS No: 1393575-72-8
• MF: C₇H₄F₃N₃O
• MW: 203.121371269226
• CID: 5265697
• Update Time: 2025-06-26

1H-1,2,4-Triazole, 3-(2-furanyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(2-furanyl)-5-(trifluoromethyl)-
• 3-(Furan-2-yl)-5-(trifluoromethyl)-4h-1,2,4-triazole

• Inchi： 1S/C7H4F3N3O/c8-7(9,10)6-11-5(12-13-6)4-2-1-3-14-4/h1-3H,(H,11,12,13)
• InChI Key： ANICTIVQXCTYBA-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)=NC(C2=CC=CO2)=N1

Additional information on 1H-1,2,4-Triazole, 3-(2-furanyl)-5-(trifluoromethyl)-

Recent Advances in the Study of 1H-1,2,4-Triazole, 3-(2-furanyl)-5-(trifluoromethyl)- (CAS: 1393575-72-8)

The compound 1H-1,2,4-Triazole, 3-(2-furanyl)-5-(trifluoromethyl)- (CAS: 1393575-72-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by the presence of a triazole core substituted with a furanyl group and a trifluoromethyl moiety, exhibits promising pharmacological properties, including antimicrobial, antifungal, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential as a lead compound for drug development.

One of the key areas of research has been the synthesis and structural modification of 1H-1,2,4-Triazole, 3-(2-furanyl)-5-(trifluoromethyl)- to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves the yield and purity of the compound, making it more accessible for further pharmacological evaluation. The researchers utilized a multi-step reaction sequence involving the condensation of 2-furoyl chloride with a trifluoromethyl-substituted hydrazine derivative, followed by cyclization to form the triazole ring. This method not only streamlined the synthesis but also allowed for the introduction of various functional groups to modulate the compound's biological activity.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy against a range of pathogenic microorganisms. A 2023 study in Antimicrobial Agents and Chemotherapy highlighted its potent inhibitory effects against drug-resistant strains of Candida albicans and Aspergillus fumigatus, with minimum inhibitory concentrations (MICs) comparable to those of established antifungal agents. The study attributed this activity to the compound's ability to disrupt fungal cell membrane integrity by targeting ergosterol biosynthesis, a mechanism distinct from that of conventional azole antifungals.

Furthermore, the anticancer potential of 1H-1,2,4-Triazole, 3-(2-furanyl)-5-(trifluoromethyl)- has been explored in several preclinical models. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibited selective cytotoxicity against triple-negative breast cancer (TNBC) cell lines, with IC50 values in the low micromolar range. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway and inhibits the PI3K/AKT/mTOR signaling axis, suggesting its potential as a targeted therapy for aggressive cancer subtypes.

Despite these promising findings, challenges remain in the development of 1H-1,2,4-Triazole, 3-(2-furanyl)-5-(trifluoromethyl)- as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and comprehensive toxicological studies. Ongoing research is also investigating the compound's potential as a scaffold for the development of hybrid molecules with enhanced therapeutic profiles.

In conclusion, 1H-1,2,4-Triazole, 3-(2-furanyl)-5-(trifluoromethyl)- (CAS: 1393575-72-8) represents a versatile and pharmacologically active compound with broad applications in medicinal chemistry. Recent advances in its synthesis, mechanistic understanding, and biological evaluation underscore its potential as a lead compound for the development of novel antimicrobial and anticancer agents. Future research should focus on addressing the current limitations and exploring its therapeutic potential in clinical settings.